Cas no 91340-79-3 (1,2-Propanediol,3-[(2-ethoxyphenyl)amino]-)

• Product Name: 1,2-Propanediol,3-[(2-ethoxyphenyl)amino]-
• CAS No: 91340-79-3
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 799624
• Update Time: 2024-02-01

1,2-Propanediol,3-[(2-ethoxyphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-[(2-ethoxyphenyl)amino]-
• 1,2-Propanediol,3-o-phenetidino-(7CI)

• Inchi： 1S/C11H17NO3/c1-2-15-11-6-4-3-5-10(11)12-7-9(14)8-13/h3-6,9,12-14H,2,7-8H2,1H3
• InChI Key： DCFJXOGQFHCXFN-UHFFFAOYSA-N
• SMILES： C(O)C(O)CNC1=CC=CC=C1OCC

Computed Properties

• Exact Mass: 211.121
• Monoisotopic Mass: 211.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.7A^2

Experimental Properties

• PSA: 61.72000
• LogP: 0.92340